Cas no 1630906-32-9 (Tert-butyl N-[4-(hydroxymethyl)-1-methylpiperidin-4-yl]carbamate)

• Product Name: Tert-butyl N-[4-(hydroxymethyl)-1-methylpiperidin-4-yl]carbamate
• CAS No: 1630906-32-9
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• MDL: MFCD28166287
• CID: 3162871
• PubChem ID: 84802611
• Update Time: 2025-11-06

Tert-butyl N-[4-(hydroxymethyl)-1-methylpiperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-methyl-4-(hydroxymethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[4-(hydroxymethyl)-1-methylpiperidin-4-yl]carbamate
• tert-Butyl (4-(hydroxymethyl)-1-methylpiperidin-4-yl)carbamate
• SB21793
• FCH2910032
• AK171778
• tert-Butyl N-[4-(hydroxymethyl)-1-methyl-4-piperidyl]carbamate
• Carbamic acid, N-[4-(hydroxymethyl)-1-methyl-4-piperidinyl]-, 1,1-dimethylethyl ester
• P14579
• tert-Butyl(4-(hydroxymethyl)-1-methylpiperidin-4-yl)carbamate
• [4-(Boc-amino)-1-methyl-4-piperidyl]methanol
• MFCD28166287
• AKOS024237220
• AS-52201
• CS-0047959
• SY100173
• DTXSID101127052
• SCHEMBL23011175
• 1630906-32-9
• Tert-butyl N-[4-(hydroxymethyl)-1-methylpiperidin-4-yl]carbamate

• MDL： MFCD28166287
• Inchi： 1S/C12H24N2O3/c1-11(2,3)17-10(16)13-12(9-15)5-7-14(4)8-6-12/h15H,5-9H2,1-4H3,(H,13,16)
• InChI Key： VNENCTWMYITKRE-UHFFFAOYSA-N
• SMILES： OCC1(CCN(C)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8
• XLogP3: 0.7

Additional information on Tert-butyl N-[4-(hydroxymethyl)-1-methylpiperidin-4-yl]carbamate

Comprehensive Overview of Tert-butyl N-[4-(hydroxymethyl)-1-methylpiperidin-4-yl]carbamate (CAS No. 1630906-32-9)

Tert-butyl N-[4-(hydroxymethyl)-1-methylpiperidin-4-yl]carbamate (CAS No. 1630906-32-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the piperidine ring and hydroxymethyl group, make it a valuable intermediate in the development of bioactive molecules. Researchers often explore its potential in drug discovery, particularly for targeting neurological and metabolic disorders, which aligns with current trends in precision medicine.

The compound's carbamate moiety provides stability and versatility, enabling its use in peptide coupling reactions and prodrug design. With the growing demand for small molecule therapeutics, Tert-butyl N-[4-(hydroxymethyl)-1-methylpiperidin-4-yl]carbamate has gained attention in academic and industrial labs. Its CAS No. 1630906-32-9 is frequently searched in chemical databases, reflecting its relevance in modern synthetic chemistry.

Recent studies highlight the compound's role in optimizing blood-brain barrier permeability, a critical factor in CNS drug development. This aligns with trending topics like neurodegenerative disease research and targeted drug delivery. The hydroxymethyl functionality allows for further derivatization, making it a flexible building block for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the tert-butyloxycarbonyl (Boc) protecting group in this compound offers advantages in multi-step syntheses. It's particularly valuable in parallel synthesis and combinatorial chemistry, addressing the pharmaceutical industry's need for efficient library generation. The stability of the Boc group under various conditions makes CAS No. 1630906-32-9 a reliable choice for complex molecular constructions.

Quality control of Tert-butyl N-[4-(hydroxymethyl)-1-methylpiperidin-4-yl]carbamate involves advanced analytical techniques like HPLC and mass spectrometry, ensuring purity for sensitive applications. The compound's physicochemical properties, including solubility and stability data, are frequently requested by researchers working on formulation optimization – a key focus area in current pharmaceutical development.

Environmental considerations in chemical synthesis have increased interest in sustainable approaches to compounds like CAS No. 1630906-32-9. Green chemistry principles are being applied to its production, reducing waste and improving atom economy. This responds to the growing ESG (Environmental, Social, and Governance) concerns in the chemical and pharmaceutical industries.

In conclusion, Tert-butyl N-[4-(hydroxymethyl)-1-methylpiperidin-4-yl]carbamate represents an important tool in medicinal chemistry, with its CAS No. 1630906-32-9 serving as a key identifier for researchers worldwide. Its applications span from drug discovery to material science, reflecting the interdisciplinary nature of modern chemical research. As synthetic methodologies advance, this compound continues to find new applications in addressing current healthcare challenges.